2-[1-(4-methoxyphenyl)-4-methyl-3-oxopentyl]-1H-indene-1,3(2H)-dione

• IUPAC Name: 2-[1-(4-methoxyphenyl)-4-methyl-3-oxopentyl]indene-1,3-dione
• InChI: InChI=1S/C22H22O4/c1-13(2)19(23)12-18(14-8-10-15(26-3)11-9-14)20-21(24)16-6-4-5-7-17(16)22(20)25/h4-11,13,18,20H,12H2,1-3H3
• InChI Key: HKSWDAORORWPGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)CC(C1C(=O)C2=CC=CC=C2C1=O)C3=CC=C(C=C3)OC
• Molecular Formula: C22H22O4
• Molecular Weight: 350.4 g/mol

Description

2-[1-(4-methoxyphenyl)-4-methyl-3-oxopentyl]-1H-indene-1,3(2H)-dione, also known as MK-2866 or Ostarine, is a selective androgen receptor modulator (SARM) that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

2-[1-(4-methoxyphenyl)-4-methyl-3-oxopentyl]-1H-indene-1,3(2H)-dione works by selectively binding to androgen receptors in the body, which results in an increase in protein synthesis and muscle mass. It also has a positive effect on bone density and strength, making it a potential treatment for osteoporosis.
Biochemical and Physiological Effects:
2-[1-(4-methoxyphenyl)-4-methyl-3-oxopentyl]-1H-indene-1,3(2H)-dione has been shown to increase muscle mass and strength in both animal and human studies. It also has a positive effect on bone density and strength, making it a potential treatment for osteoporosis. Additionally, 2-[1-(4-methoxyphenyl)-4-methyl-3-oxopentyl]-1H-indene-1,3(2H)-dione has been shown to have a favorable safety profile, with minimal side effects reported in clinical studies.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[1-(4-methoxyphenyl)-4-methyl-3-oxopentyl]-1H-indene-1,3(2H)-dione in lab experiments is its selectivity for androgen receptors, which reduces the risk of unwanted side effects. Additionally, it has a favorable safety profile, making it a suitable candidate for clinical trials. However, one limitation of using 2-[1-(4-methoxyphenyl)-4-methyl-3-oxopentyl]-1H-indene-1,3(2H)-dione in lab experiments is its relatively short half-life, which may require frequent dosing.

Future Directions

There are several potential future directions for research on 2-[1-(4-methoxyphenyl)-4-methyl-3-oxopentyl]-1H-indene-1,3(2H)-dione. One area of interest is its potential use in the treatment of muscle wasting and other conditions associated with muscle loss. Additionally, further research is needed to fully understand the mechanisms of action of 2-[1-(4-methoxyphenyl)-4-methyl-3-oxopentyl]-1H-indene-1,3(2H)-dione and its potential effects on other physiological systems. Finally, there is a need for long-term safety studies to fully evaluate the safety profile of 2-[1-(4-methoxyphenyl)-4-methyl-3-oxopentyl]-1H-indene-1,3(2H)-dione.

Synthesis Methods

2-[1-(4-methoxyphenyl)-4-methyl-3-oxopentyl]-1H-indene-1,3(2H)-dione is synthesized through a series of chemical reactions, starting with the condensation of 4-methoxyphenylacetic acid with ethyl acetoacetate to form 4-methoxyphenyl-3-oxobutanoic acid. This intermediate is then reacted with 4-methyl-2-pentanone in the presence of sodium ethoxide to produce the final product, 2-[1-(4-methoxyphenyl)-4-methyl-3-oxopentyl]-1H-indene-1,3(2H)-dione.

Scientific Research Applications

2-[1-(4-methoxyphenyl)-4-methyl-3-oxopentyl]-1H-indene-1,3(2H)-dione has been extensively studied for its potential therapeutic applications in various medical conditions, including muscle wasting, osteoporosis, and androgen deficiency. It has also been investigated for its potential use in improving athletic performance and body composition.